Cas no 2460493-05-2 (2-(5-bromo-1H-1,2,3-triazol-4-yl)pyridine)

• Product Name: 2-(5-bromo-1H-1,2,3-triazol-4-yl)pyridine
• CAS No: 2460493-05-2
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD32707854
• CID: 5613675
• PubChem ID: 9942651
• Update Time: 2023-09-21

2-(5-bromo-1H-1,2,3-triazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2460493-05-2
• EN300-33266200
• 2-(5-bromo-1H-1,2,3-triazol-4-yl)pyridine
• SCHEMBL6159732

• MDL： MFCD32707854
• Inchi： 1S/C7H5BrN4/c8-7-6(10-12-11-7)5-3-1-2-4-9-5/h1-4H,(H,10,11,12)
• InChI Key： GJCWTQQQZMYGBA-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CN=2)=NNN=1

Computed Properties

• Exact Mass: 223.96976g/mol
• Monoisotopic Mass: 223.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles